Cas no 2877763-28-3 (2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 2877763-28-3
• MF: C₁₈H₂₆N₆O
• MW: 342.438642978668
• CID: 5319755
• PubChem ID: 165432531
• Update Time: 2025-05-19

2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(1H-pyrazol-1-yl)-6-[4-[(tetrahydro-2H-pyran-4-yl)methyl]-1-piperazinyl]pyrimidine
• 2877763-28-3
• AKOS040873662
• F6790-1678
• 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine

• Inchi： 1S/C18H26N6O/c1-15-20-17(13-18(21-15)24-6-2-5-19-24)23-9-7-22(8-10-23)14-16-3-11-25-12-4-16/h2,5-6,13,16H,3-4,7-12,14H2,1H3
• InChI Key： XVOALOGTTLJKPH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CN1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 342.21680947g/mol
• Monoisotopic Mass: 342.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.3±50.0 °C(Predicted)
• pka: 7.25±0.10(Predicted)

Additional information on 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine

Comprehensive Overview of 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2877763-28-3)

The compound 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2877763-28-3) is a structurally complex heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a pyrimidine core, piperazine ring, and pyrazole moiety makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the key structural features of this compound is the presence of a tetrahydropyran (oxan-4-yl) group linked to the piperazine ring. This modification enhances the molecule's bioavailability and metabolic stability, which are critical factors in drug development. The pyrazole substituent further contributes to its binding affinity with specific biological targets, making it a versatile scaffold for designing novel therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern drug discovery.

In the context of current research trends, 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine aligns with the increasing focus on small-molecule inhibitors and fragment-based drug design. These approaches are widely discussed in scientific forums and are frequently searched by researchers looking for innovative solutions to overcome drug resistance. The compound's ability to interact with multiple kinase domains positions it as a potential multi-targeted agent, addressing the need for polypharmacology in complex diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 2877763-28-3 involves multi-step organic transformations, including N-alkylation, nucleophilic substitution, and cyclization reactions. These methods are well-documented in the literature, but optimizing the yield and purity remains a challenge for large-scale production. Researchers often search for efficient synthetic routes and green chemistry alternatives to improve the sustainability of such processes, reflecting the broader industry shift toward environmentally friendly practices.

The pharmacological profile of this compound is another area of active investigation. Preliminary data suggest that it exhibits favorable ADME (absorption, distribution, metabolism, and excretion) properties, which are crucial for clinical translation. Its logP and solubility characteristics indicate good membrane permeability, a feature highly sought after in CNS drug development. These attributes make it a subject of interest for researchers exploring blood-brain barrier penetration, a recurring theme in neuroscience-related searches.

In summary, 2-methyl-4-{4-[(oxan-4-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine represents a compelling case study in the intersection of medicinal chemistry, drug design, and molecular pharmacology. Its structural complexity and functional diversity underscore its potential as a lead compound for future therapeutics. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in discussions about next-generation small-molecule drugs and precision medicine.